Cas no 167840-97-3 (Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester)

• Product Name: Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester
• CAS No: 167840-97-3
• MF: C₁₁H₇F₃O₅S
• MW: 308.230492830276
• CID: 1348847
• PubChem ID: 23370238
• Update Time: 2025-10-29

Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester
• 167840-97-3
• 7-METHYL-2-OXO-2H-CHROMEN-4-YL TRIFLUOROMETHANESULFONATE
• 7-Methylcoumarin-4-yl trifluoromethanesulfonate
• 4-Trifluoromethanesulfonyloxy-7-methylcoumarin
• SCHEMBL759113
• 7-Methyl-4-trifluoromethanesulfonyloxycoumarin
• 7-METHYL-2-OXO-2H-CHROMEN-4-YLTRIFLUOROMETHANESULFONATE

• MDL： MFCD20483472
• Inchi： 1S/C11H7F3O5S/c1-6-2-3-7-8(4-6)18-10(15)5-9(7)19-20(16,17)11(12,13)14/h2-5H,1H3
• InChI Key： YONVLNCHNGYBRH-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CC(=O)OC2C=C(C)C=CC=21

Computed Properties

• Exact Mass: 307.99661
• Monoisotopic Mass: 307.99662898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67

Additional information on Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester

Comprehensive Overview of Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester (CAS No. 167840-97-3)

Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester (CAS No. 167840-97-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, combines the properties of a trifluoromethanesulfonate group with a 7-methyl-2-oxo-2H-1-benzopyran-4-yl moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and advanced material synthesis.

The chemical structure of Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester features a coumarin derivative, which is known for its fluorescence and biological activity. The presence of the trifluoromethanesulfonate group enhances its reactivity, making it a valuable reagent in organic synthesis. This compound is particularly useful in the preparation of pharmaceutical intermediates and agrochemicals, where its stability and reactivity under various conditions are highly prized.

One of the most notable applications of Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester is in the synthesis of fluorescent probes and bioimaging agents. The coumarin core of the molecule is inherently fluorescent, and modifications to its structure can tune its emission properties for specific applications. This has led to its use in diagnostic imaging and molecular sensing, where precise detection of biological molecules is critical. Additionally, the compound's stability under physiological conditions makes it a candidate for drug delivery systems.

In the agrochemical industry, Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester is explored for its potential as a pesticide intermediate. The trifluoromethanesulfonate group can act as a leaving group in nucleophilic substitution reactions, facilitating the synthesis of novel agrochemicals with improved efficacy and environmental profiles. This aligns with the growing demand for sustainable agriculture solutions, where reduced environmental impact and enhanced crop protection are paramount.

The market for Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester is expected to grow, driven by advancements in pharmaceutical research and material science. With increasing interest in personalized medicine and targeted therapies, the demand for specialized intermediates like this compound is on the rise. Furthermore, its role in the development of advanced materials, such as organic electronics and photovoltaic devices, underscores its importance in cutting-edge technologies.

From a synthetic perspective, the preparation of Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester involves multi-step organic reactions, often starting from 7-methylcoumarin derivatives. The introduction of the trifluoromethanesulfonate group typically requires careful handling of reactive intermediates and anhydrous conditions to ensure high yields and purity. Researchers are continually optimizing these synthetic routes to improve efficiency and scalability, addressing the needs of industrial applications.

Safety and handling of Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester are critical considerations in laboratory and industrial settings. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols should be followed to maintain its integrity and prevent degradation. This includes storing the compound in a cool, dry environment and using appropriate personal protective equipment (PPE) during handling.

In conclusion, Methanesulfonic acid, trifluoro-, 7-methyl-2-oxo-2H-1-benzopyran-4-ylester (CAS No. 167840-97-3) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features and reactivity make it a valuable tool for researchers and industry professionals alike. As the demand for innovative solutions in healthcare and sustainable technologies grows, this compound is poised to play a pivotal role in shaping the future of these industries.